Cas no 1505940-35-1 (1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexane-1-carboxylic acid
• CAS No: 1505940-35-1
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6295661
• PubChem ID: 96773945
• Update Time: 2025-08-02

1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexane-1-carboxylic acid
• 1505940-35-1
• EN300-1781925

• Inchi： 1S/C10H15N3O2/c1-13-7-8(11-12-13)10(9(14)15)5-3-2-4-6-10/h7H,2-6H2,1H3,(H,14,15)
• InChI Key： YYVSWPSQJYDRTH-UHFFFAOYSA-N
• SMILES： OC(C1(C2=CN(C)N=N2)CCCCC1)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68Ų

Additional information on 1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexane-1-carboxylic acid

Professional Introduction to 1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexane-1-carboxylic Acid (CAS No. 1505940-35-1)

1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexane-1-carboxylic acid, identified by its CAS number 1505940-35-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclohexane core substituted with a methylated triazole moiety, has garnered attention due to its structural complexity and potential biological activities. The combination of a rigid cyclohexane ring and an electron-deficient triazole ring presents unique opportunities for interaction with biological targets, making it a valuable scaffold for drug discovery.

The< strong>cyclohexane backbone provides a stable and flexible framework that can be modulated to optimize pharmacokinetic properties, while the< strong>1-methyl-1H-1,2,3-triazol-4-yl group introduces a heterocyclic system known for its ability to engage in hydrogen bonding and π-stacking interactions. These features are particularly relevant in the design of small-molecule inhibitors targeting protein-protein interactions or enzymes involved in critical metabolic pathways.

Recent advancements in computational chemistry have enabled the exploration of< strong>1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexane-1-carboxylic acid as a lead compound for medicinal chemistry. Molecular docking studies have revealed promising interactions with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. The< strong>methylated triazole moiety has been shown to enhance binding affinity through favorable electrostatic and hydrophobic interactions, suggesting its potential as a pharmacophore in the development of novel therapeutics.

In vitro assays have demonstrated that derivatives of this compound exhibit inhibitory activity against certain kinases, with IC50 values in the low micromolar range. This preliminary data underscores the significance of< strong>cyclohexane-substituted triazoles as a chemical class worthy of further investigation. The structural motif also shows promise in terms of oral bioavailability and metabolic stability, which are crucial factors for drug candidates entering clinical development.

The synthesis of< strong>1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexane-1-carboxylic acid presents an interesting challenge due to the need to construct both the cyclohexane and triazole moieties in a single synthetic sequence. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and organometallic transformations, have facilitated the construction of this complex framework with high efficiency. These advances have opened up new avenues for diversifying the chemical space around this scaffold, allowing for the exploration of structure/activity relationships.

The biological evaluation of< strong>cas no1505940-35-1-derived compounds has revealed additional potential applications beyond kinase inhibition. Some analogs have shown anti-inflammatory properties by modulating cytokine production pathways, highlighting the versatility of this chemical scaffold. Furthermore, the< strong>cyclohexane ring can be further functionalized to introduce additional pharmacophoric elements or improve solubility characteristics, making it adaptable to various therapeutic needs.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising derivatives of< strong>1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexane-1-carboxylic acid. Predictive models have been developed to prioritize analogs based on their predicted binding affinities andADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties. This data-driven approach has complemented traditional high-throughput screening methods by providing rapid insights into molecular optimization strategies.

The future direction of research on this compound will likely involve expanding its chemical diversity through library synthesis techniques such as combinatorial chemistry or DNA-encoded libraries. These approaches will enable the rapid generation of large numbers of analogs for high-throughput screening campaigns aimed at identifying novel lead compounds with improved pharmacological profiles. Additionally,< strong>cas no1505940-35-1-based molecules may serve as tools for understanding enzyme mechanisms or validating novel therapeutic targets.

In conclusion,< strong>1-(1-methyl-1H-1,2,3-triazol-4-y)cyclohexane-l-carboxylic acid (CAS No. 1505940 35 11) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of cyclohexane and triazole moieties offers opportunities for designing molecules with enhanced biological activity and favorable pharmacokinetic properties. As computational methods continue to evolve and synthetic techniques advance,< strong>this chemical scaffold is poised to contribute meaningfully to future drug discovery efforts across multiple therapeutic areas.